3-[[(4-Trifluoromethoxy)phenyl]methyl]azetidine
3-[[(4-Trifluoromethoxy)phenyl]methyl]azetidine
Brand Name:
Vulcanchem
CAS No.:
937621-11-9
VCID:
VC0121588
InChI:
InChI=1S/C11H12F3NO/c12-11(13,14)16-10-3-1-8(2-4-10)5-9-6-15-7-9/h1-4,9,15H,5-7H2
SMILES:
C1C(CN1)CC2=CC=C(C=C2)OC(F)(F)F
Molecular Formula:
C11H12F3NO
Molecular Weight:
231.21 g/mol
3-[[(4-Trifluoromethoxy)phenyl]methyl]azetidine
CAS No.: 937621-11-9
Reference Standards
VCID: VC0121588
Molecular Formula: C11H12F3NO
Molecular Weight: 231.21 g/mol
![3-[[(4-Trifluoromethoxy)phenyl]methyl]azetidine - 937621-11-9](/images/no_structure.jpg)
| CAS No. | 937621-11-9 |
|---|---|
| Product Name | 3-[[(4-Trifluoromethoxy)phenyl]methyl]azetidine |
| Molecular Formula | C11H12F3NO |
| Molecular Weight | 231.21 g/mol |
| IUPAC Name | 3-[[4-(trifluoromethoxy)phenyl]methyl]azetidine |
| Standard InChI | InChI=1S/C11H12F3NO/c12-11(13,14)16-10-3-1-8(2-4-10)5-9-6-15-7-9/h1-4,9,15H,5-7H2 |
| Standard InChIKey | VLKLWKNAFARLJA-UHFFFAOYSA-N |
| SMILES | C1C(CN1)CC2=CC=C(C=C2)OC(F)(F)F |
| Canonical SMILES | C1C(CN1)CC2=CC=C(C=C2)OC(F)(F)F |
| PubChem Compound | 16780150 |
| Last Modified | Nov 12 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume